Cas no 1220031-66-2 (2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride)

• Product Name: 2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride
• CAS No: 1220031-66-2
• MF: C₁₀H₂₀ClNO₃
• MW: 237.723702430725
• CID: 1071464
• PubChem ID: 56829452
• Update Time: 2025-10-28

2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Piperidinyl)ethyl 2-methoxyacetate hydrochloride
• 1220031-66-2
• 2-piperidin-2-ylethyl 2-methoxyacetate;hydrochloride
• 2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride
• AKOS015849253
• 2-(piperidin-2-yl)ethyl2-methoxyacetatehydrochloride
• 2-(piperidin-2-yl)ethyl 2-methoxyacetate hydrochloride

• MDL： MFCD13559687
• Inchi： 1S/C10H19NO3.ClH/c1-13-8-10(12)14-7-5-9-4-2-3-6-11-9;/h9,11H,2-8H2,1H3;1H
• InChI Key： ZPDVDVQAQBMZSV-UHFFFAOYSA-N
• SMILES： Cl.O(C(COC)=O)CCC1CCCCN1

Computed Properties

• Exact Mass: 237.1131712g/mol
• Monoisotopic Mass: 237.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride

Introduction to 2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride (CAS No: 1220031-66-2)

2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride, identified by its Chemical Abstracts Service (CAS) number 1220031-66-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of derivatives featuring a piperidine moiety, which is well-documented for its versatile biological activity and potential therapeutic applications. The structural incorporation of a 2-methoxyacetic acid ester group further enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The piperidine ring in 2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride is a common pharmacophore in modern medicinal chemistry, known for its ability to modulate various biological targets, including enzymes and receptors. Piperidine derivatives have been extensively studied for their roles in central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The presence of the ethyl group and the hydrochloride salt form contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation and delivery.

Recent advancements in pharmaceutical research have highlighted the importance of 2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride as a lead compound in the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for further optimization in drug design. For instance, studies have demonstrated its potential as an intermediate in synthesizing small-molecule inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegenerative disorders.

The molecular structure of this compound allows for interactions with biological targets that are both specific and potent. The methoxyacetic acid ester group enhances lipophilicity while maintaining metabolic stability, which is essential for oral bioavailability. Additionally, the hydrochloride salt form improves crystallinity and shelf stability, making it suitable for industrial-scale production. These properties collectively position 2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride as a promising candidate for preclinical and clinical investigations.

In the realm of drug discovery, the synthesis and characterization of 2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride have been reported in several cutting-edge studies. Researchers have leveraged advanced synthetic methodologies to produce high-purity batches of this compound, enabling rigorous pharmacological testing. Preliminary findings suggest that it exhibits inhibitory activity against key enzymes involved in disease pathways, warranting further exploration into its therapeutic potential.

The pharmacokinetic profile of 2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride is another area of active investigation. Studies indicate that the compound exhibits moderate absorption rates following oral administration, with a reasonable half-life that supports repeated dosing regimens. Moreover, its metabolic pathways have been preliminarily characterized, providing insights into potential side effects and drug-drug interactions. These data are crucial for designing safe and effective dosing strategies in future clinical trials.

From a medicinal chemistry perspective, the versatility of 2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride as a scaffold for drug development is noteworthy. Its structural motifs can be modified to enhance binding affinity or to improve pharmacokinetic properties without compromising biological activity. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing lead compounds into viable drugs.

The role of computational chemistry in analyzing 2-(2-Piperidinyl)ethyl 2-methoxyacetatehydrochloride cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with target proteins, providing rational insights into its mechanism of action. These computational approaches complement experimental data, expediting the drug discovery process by identifying promising derivatives early in the development pipeline.

Future directions in research on 1220031-66-2 include exploring its potential in combination therapies, where it may synergize with other agents to achieve greater therapeutic efficacy. Additionally, investigating its role in precision medicine—tailoring treatments based on individual patient profiles—could unlock new treatment modalities for complex diseases. The growing emphasis on personalized healthcare makes compounds like 1220031-66-2 increasingly relevant to modern medicine.

In conclusion, (CAS No: 1220031-66-2) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity. Its potential applications span multiple therapeutic areas, making it a cornerstone compound for ongoing drug development efforts. As research progresses, further elucidation of its pharmacological properties will solidify its position as a key player in next-generation therapeutics.